Dimethyl 2-Oxo-3-methylheptylphosphonate
Cat. No. B8358520
Key on ui cas rn:
41162-20-3
M. Wt: 236.24 g/mol
InChI Key: RYCSYYMZXSIBJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04096342
Procedure details
n-Butyllithium (150 ml.) is added slowly to a solution of dimethyl methylphosphonate (25.6 g.) in 475 ml. of tetrahydrofuran (THF) at about -65° C. To the mixture is added a solution of racemic ethyl 2-methylhexanoate (18.4 g.) in 50 ml. of THF, and the resulting mixture is stirred at -70° C. for 2 hrs. Then, 16 ml. of acetic acid is added, and the mixture is concentrated under reduced pressure. The residue is mixed with dichloromethane (about 400 ml.) and water (about 50 ml.), shaken, and separated. The organic phase is dried over magnesium sulfate and concentrated. Distillation yields the title compound, 16.7 g., b.p. 126°-129° C./1 mm.
Name
Identifiers
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REACTION_CXSMILES
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C([Li])CCC.[CH3:6][P:7](=[O:12])([O:10][CH3:11])[O:8][CH3:9].O1CCCC1.[CH3:18][CH:19]([CH2:25][CH2:26][CH2:27][CH3:28])[C:20](OCC)=[O:21]>C(O)(=O)C>[O:21]=[C:20]([CH:19]([CH3:18])[CH2:25][CH2:26][CH2:27][CH3:28])[CH2:6][P:7](=[O:12])([O:10][CH3:11])[O:8][CH3:9]
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Inputs
Step One
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Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
|
Name
|
|
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Quantity
|
25.6 g
|
|
Type
|
reactant
|
|
Smiles
|
CP(OC)(OC)=O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
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Step Three
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Name
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|
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Quantity
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18.4 g
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|
Type
|
reactant
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Smiles
|
CC(C(=O)OCC)CCCC
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
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Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
shaken
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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at about -65° C
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the mixture is concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
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The residue is mixed with dichloromethane (about 400 ml.) and water (about 50 ml.)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic phase is dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
Distillation
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(CP(OC)(OC)=O)C(CCCC)C
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
